Cas no 2172582-19-1 (1-(3-methoxy-2-methylpropyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-(3-methoxy-2-methylpropyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172582-19-1
• MF: C₁₁H₂₀N₄O₂S
• MW: 272.367100715637
• CID: 5568654
• PubChem ID: 165596020
• Update Time: 2025-05-30

1-(3-methoxy-2-methylpropyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• EN300-1596774
• 1-(3-methoxy-2-methylpropyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide
• 2172582-19-1

• Inchi： 1S/C11H20N4O2S/c1-8(7-17-3)6-15-9(4-5-16-2)10(11(12)18)13-14-15/h8H,4-7H2,1-3H3,(H2,12,18)
• InChI Key： MUANRXMCWNJQNX-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CCOC)N(CC(C)COC)N=N1)N

Computed Properties

• Exact Mass: 272.13069707g/mol
• Monoisotopic Mass: 272.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 107Ų

Additional information on 1-(3-methoxy-2-methylpropyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 1-(3-methoxy-2-methylpropyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172582-19-1)

The compound 1-(3-methoxy-2-methylpropyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172582-19-1) is a triazole-derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a carbothioamide group and methoxyethyl substituents, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

In recent years, the demand for heterocyclic compounds like 1-(3-methoxy-2-methylpropyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide has surged due to their versatility in medicinal chemistry. This compound’s triazole core is known for its stability and ability to form hydrogen bonds, which are critical for drug-target interactions. Its methoxyethyl side chains further enhance solubility, a key factor in bioavailability optimization. These properties align with current trends in small-molecule drug development, where researchers prioritize compounds with balanced lipophilicity and polar surface area.

The synthesis of CAS No. 2172582-19-1 often involves click chemistry methodologies, leveraging copper-catalyzed azide-alkyne cycloaddition (CuAAC) to construct the 1,2,3-triazole ring. This approach is favored for its high yield and selectivity, making it a staple in modern organic synthesis. The compound’s carbothioamide functionality also opens doors for further derivatization, enabling the creation of libraries for high-throughput screening (HTS) in drug discovery.

From an industrial perspective, 1-(3-methoxy-2-methylpropyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide is gaining traction in agrochemical formulations. Its potential as a pesticide intermediate stems from its ability to disrupt metabolic pathways in pests while maintaining low environmental persistence. This aligns with the global shift toward sustainable crop protection solutions, a topic frequently searched by agronomists and environmental scientists.

Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC purity testing. These techniques confirm the structural integrity and purity of CAS No. 2172582-19-1, which is crucial for regulatory compliance in pharmaceutical applications. Recent advancements in computational chemistry have also enabled in silico modeling of its pharmacokinetic properties, reducing reliance on in vivo testing—a hot topic in green chemistry circles.

In the context of intellectual property, patents involving 1-(3-methoxy-2-methylpropyl)-5-(2-methoxyethyl)-1H-1,2,3-triazole-4-carbothioamide often highlight its utility in kinase inhibitor designs. This reflects broader industry interest in targeted therapies for oncology and inflammatory diseases. Searches for “triazole-based kinase inhibitors” or “methoxyethyl derivatives in drug design” frequently surface in academic and commercial databases, underscoring the compound’s relevance.

Future research directions for CAS No. 2172582-19-1 may explore its synergistic effects with other bioactive molecules, particularly in combination therapies. Additionally, its potential in material science—such as polymer stabilization or catalysis—remains underexplored. As AI-driven drug discovery accelerates, compounds like this will likely feature prominently in virtual screening pipelines, answering the growing demand for novel chemical entities (NCEs).